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Compound of Interest

Compound Name: Diethylenetetramine
CAS No.: 1336-49-8
Cat. No.: B12653574

Get Quote

. J

The following tables present a summary of the essential thermophysical properties of
Diethylenetriamine.

Table 1: Density of Diethylenetriamine

Temperature (°C) Density (g/lcm?)
20 0.9586[1]

20 0.953[2]

20 0.950

25 0.955[3][4]

50 0.920

Table 2: Viscosity of Diethylenetriamine
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Kinematic Viscosity

Temperature (°C) Dynamic Viscosity (mPa-s) (mm?ls)
20 7[3] 7.16[1][2][5]
20 5.05[1]

25 - 5.8[2][6]

40 - 3.7[2][6]

50 3[3]

Specific Heat Capacity Specific Heat Capacity
Temperature (°C)

(callg-°C) (I/g-°C)
20 0.65[2][6] 2.72
40 - 2.54 J/(mol-K)[7]

Note: Conversion from cal to J is approximated as 1 cal = 4.184 J.

ble 4: Ti | luctivity of Diethyl I

Temperature (°C) Thermal Conductivity (callcm-s-°C)

20 0.000523[2][6]

Table 5: Vapor Pressure of Diethylenetriamine

Temperature (°C) Vapor Pressure (Pa) Vapor Pressure (mm Hg)
20 20[3] 0.15

20 - 0.08[2][4]

20 26.66 0.2[5]

25 30.66 0.23[9]
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Note: Conversions between Pa and mm Hg are approximated.

ble 6: Surf ion of Diethvl I

Temperature (°C) Surface Tension (mN/m or dyn/cm)
20 41.8[2][6]
25 43.8[8]

Experimental Protocols for Thermophysical
Property Measurement

The determination of the thermophysical properties of liquids like Diethylenetriamine requires
precise and standardized experimental procedures. The following sections detail the common
methodologies employed for these measurements.

Density Measurement

Density is typically determined using pycnometry or vibrating tube densitometry.

o Pycnometry: This gravimetric method involves the use of a pycnometer, a flask with a
precisely known volume. The experimental protocol is as follows:

o The mass of the clean, dry, and empty pycnometer is accurately measured.

o The pycnometer is filled with the sample liquid (Diethylenetriamine), ensuring no air
bubbles are present.

o The filled pycnometer is placed in a thermostat to bring the liquid to the desired
temperature, allowing for thermal expansion to stabilize.

o The mass of the filled pycnometer is measured.

o The density is calculated by dividing the mass of the liquid (mass of filled pycnometer
minus mass of empty pycnometer) by the known volume of the pycnometer.
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 Vibrating Tube Densitometry: This method utilizes a U-shaped tube that is electronically
excited to oscillate at its natural frequency. The protocol involves:

o The sample liquid is introduced into the U-tube.

o The oscillation frequency of the tube is measured. This frequency is dependent on the
mass of the liquid inside the tube.

o The density of the liquid is determined from the measured frequency using a calibration
curve established with fluids of known densities. This method is highly accurate and can
be used for measurements under pressure.[2]

Viscosity Measurement

Viscosity, a measure of a fluid's resistance to flow, is commonly determined using capillary or
rotational viscometers.

o Capillary Viscometers (e.g., Ostwald or Ubbelohde viscometers): These instruments
measure kinematic viscosity based on the time it takes for a fixed volume of liquid to flow
through a narrow capillary tube under the influence of gravity. The general procedure is:

[¢]

The viscometer is filled with the sample liquid and placed in a constant-temperature bath.
o The liquid is drawn up into the wider arm of the U-tube.

o The time taken for the liquid to flow between two marked points on the capillary is
measured.

o The kinematic viscosity is calculated using the measured flow time and the viscometer
constant. Dynamic viscosity can then be calculated by multiplying the kinematic viscosity
by the density of the liquid at that temperature.

» Rotational Viscometers: These devices measure dynamic viscosity by determining the torque
required to rotate a spindle immersed in the fluid at a constant angular velocity. The protocol
is as follows:

o The appropriate spindle is selected and attached to the viscometer.
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o The spindle is immersed in the temperature-controlled sample of Diethylenetriamine.
o The spindle is rotated at a set speed, and the resulting torque is measured.

o The dynamic viscosity is calculated from the torque, the rotational speed, and the
geometry of the spindle.

Specific Heat Capacity Measurement

Calorimetry is the primary method for determining the specific heat capacity of a liquid.

o Calorimetry (e.g., Bomb Calorimeter or Coffee-Cup Calorimeter): A calorimeter is a device
designed to measure the heat flow of a chemical reaction or physical change. For liquids, a
constant-pressure calorimeter is often used.

o

A known mass of Diethylenetriamine is placed in the calorimeter.

o The initial temperature of the liquid is recorded.

o A known amount of heat is supplied to the liquid, often via an electric heater.
o The temperature change of the liquid is carefully monitored and recorded.

o The specific heat capacity is calculated from the amount of heat added, the mass of the
liquid, and the observed temperature change, taking into account the heat capacity of the
calorimeter itself.[6][9][10]

Thermal Conductivity Measurement

The transient hot wire method is a standard and accurate technique for measuring the thermal
conductivity of liquids.

e Transient Hot Wire Method: This method involves a thin platinum wire submerged in the
liquid, which acts as both a heating element and a resistance thermometer.[11][12] The
procedure is:

o A step voltage is applied to the wire, causing it to heat up.
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o The temperature change of the wire is recorded as a function of time by measuring its
electrical resistance.

o The thermal conductivity of the surrounding liquid is determined from the rate of
temperature increase of the wire. The short measurement time minimizes the effects of
convection.[13][14]

Vapor Pressure Measurement

Vapor pressure can be measured using static or dynamic methods.

 Static Method (e.g., Isoteniscope): This method involves measuring the pressure of the
vapor in equilibrium with the liquid at a specific temperature in a closed system.

o The liquid sample is placed in a container connected to a manometer.
o The system is evacuated to remove any air.

o The container is heated to the desired temperature, and the system is allowed to reach
equilibrium.

o The vapor pressure is read directly from the manometer as the pressure difference
between the two arms.[15]

e Dynamic Method: This method determines the boiling point of the liquid at a controlled
external pressure.

o The external pressure on the liquid is set to a specific value.
o The liquid is heated until it boils.

o The temperature at which the liquid boils is the temperature at which its vapor pressure
eqguals the set external pressure. By varying the external pressure, a vapor pressure curve
as a function of temperature can be generated.[16]

Surface Tension Measurement
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Common methods for measuring the surface tension of a liquid include the Du Nouy ring
method and the pendant drop method.

e Du Nouy Ring Method: This technique measures the force required to detach a platinum ring
from the surface of a liquid.[17][18] The steps are:

o The platinum ring is cleaned and attached to a sensitive balance or tensiometer.
o The ring is brought into contact with the surface of the Diethylenetriamine sample.

o The force required to pull the ring away from the surface is measured just before the liquid
film breaks.

o The surface tension is calculated from this maximum force and the dimensions of the ring,
with appropriate correction factors applied.[19][20]

o Pendant Drop Method: This optical method analyzes the shape of a drop of liquid hanging
from a needle.[8][21] The protocol involves:

o Adrop of Diethylenetriamine is formed at the tip of a syringe needle.
o An image of the pendant drop is captured by a camera.
o The shape of the drop is determined by the balance between surface tension and gravity.

o The surface tension is calculated by fitting the profile of the drop to the Young-Laplace
equation.[22][23][24]
Workflow for Thermophysical Property
Determination and Utilization

The following diagram illustrates a logical workflow for the determination and application of the
thermophysical properties of a chemical substance like Diethylenetriamine.
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Workflow for determination and utilization of thermophysical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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